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Compound of Interest

5-Fluoro-4-mercapto-2-
Compound Name:

hydroxypyrimidine
CAS No.: 671-41-0
Cat. No.: B1621857

Get Quote

Executive Summary & Chemical Profile

Do not treat this compound as a standard organic intermediate. 5-Fluoro-4-mercapto-2-
hydroxypyrimidine (CAS related to 5-Fluoro-4-thiouracil) presents a dual-hazard profile:
cytotoxicity inherent to fluorinated pyrimidines and high reactivity/stench associated with the
mercapto (thiol) group.

Effective disposal requires a strict segregation strategy. You must prevent the release of
Hydrogen Fluoride (HF) during thermal destruction and avoid uncontrolled exothermic reactions
with oxidizers during benchtop neutralization.

Chemical Identity & Properties
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Property Detail Operational Implication

5-Fluoro-4-mercapto-2- Also known as 5-Fluoro-4-

Chemical Name o _ _
hydroxypyrimidine thiouracil (tautomer).

Contains Fluorine (F) and
Sulfur (S).

Molecular Formula C4H3FN20S

Acute Tox.[1][2][3][4] , ,
Treat as a Potentially Highly

Primary Hazards (Oral/Dermal), Skin Irritant,
Potent Compound (PHPC).
Stench
Incompatible with strong
Reactivity Thiol group (-SH) oxidizers (Bleach, H202) in
bulk.
- Soluble in basic aqueous pH adjustment affects solubility
Solubility ) N
solutions and volatility.

Critical Safety & Containment (The "Why" and

IIHOWIl)
The Permeation Defense

Standard nitrile gloves are insufficient for prolonged contact with thiolated fluorocarbons in
solution. The lipophilic nature of the thiol group accelerates permeation through thin nitrile.

¢ Protocol: Use Double-Gloving.
o Inner Layer: 4 mil Nitrile (Tactility).
o Quter Layer: 5-8 mil Extended Cuff Nitrile or Laminate (Permeation barrier).

o Rationale: This creates a "breakthrough time" buffer. If the outer glove is compromised,
the inner glove protects the skin during immediate doffing.

Respiratory & Engineering Controls

The mercapto group releases volatile odors detectable at ppb levels.
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e Mandatory: All handling must occur within a certified Chemical Fume Hood operating at a
face velocity of 80—-100 fpm.

e Prohibited: Do not handle on open benchtops. The "stench" is not just a nuisance; it
indicates exposure.

Waste Disposal Workflows
The "Oxidation Trap" (Crucial Warning)

A common lab error is neutralizing thiol waste by pouring it directly into a bleach bath.

¢ Risk: The reaction between concentrated thiols and hypochlorite is highly exothermic and
can generate toxic sulfur/chlorine byproducts.

o Correct Procedure: Bleach is used only for surface decontamination of trace residues
(glassware), never for bulk liquid waste treatment.

Waste Stream Decision Matrix

Follow this logic to determine the correct disposal path.
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Waste Generated

Determine Physical State
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Yellow Bin Black Bin
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High Halogen Content
(Fluorinated/Thiol)

NO DRAIN DISPOSAL

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 5-Fluoro-4-mercapto-2-hydroxypyrimidine waste
streams. Note the strict prohibition of drain disposal.

Detailed Protocols
Protocol A: Solid Waste (Dry)
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Segregation: Collect all contaminated gloves, paper towels, and weighing boats.

Packaging: Place in a clear polyethylene bag (minimum 4 mil).

Sealing: Goose-neck seal the bag with tape to prevent thiol odor leakage.

Disposal: Place the sealed bag into the RCRA Hazardous Waste Container (often Black Bin
for bulk toxics or Yellow Bin for trace chemotherapy waste, depending on local EHS
classification).

o Note: Ensure the waste manifest lists "Fluorinated Organic Solids" to alert the incineration
facility.

Protocol B: Liquid Waste (Bulk)

Container: Use a High-Density Polyethylene (HDPE) carboy. Glass is acceptable but poses a
breakage risk.

Labeling: Label as "Hazardous Waste: Toxic, Stench, Halogenated." Explicitly list "Contains
Organic Fluorine and Thiols."

pH Control: Maintain the solution at pH 7-9 if possible. Acidic conditions can increase the
volatility of the thiol and potentially release HF if moisture is present.

Storage: Store in a secondary containment tray inside a ventilated cabinet until pickup.

Protocol C: Glassware Decontamination (Odor Control)

Use this ONLY for empty glassware with trace residue.

Preparation: Prepare a 10% Sodium Hypochlorite (Bleach) solution in the fume hood.

Oxidation: Gently rinse the glassware with the bleach solution. Allow it to sit for 15 minutes.
This oxidizes the mercapto group (removing the smell) and degrades the cytosine ring
structure.

Collection: Pour the used bleach rinse into the Liquid Waste Carboy (Protocol B). Do not
pour down the drain.
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e Final Wash: Wash glassware with soap and water as normal.

Emergency Spill Response

If a spill occurs outside the fume hood:

Evacuate & Isolate: The stench will travel fast. Evacuate the immediate area.

e PPE Up: Don double gloves, safety goggles, and a half-face respirator with Organic
Vapor/Acid Gas cartridges (Yellow/Magenta combo).

» Contain: Cover the spill with an absorbent pad or vermiculite.

¢ Neutralize (Surface): Apply a mild oxidant (e.g., dilute bleach or commercial thiol neutralizer)
to the absorbent material to suppress odor.

o Collect: Scoop material into a wide-mouth jar, seal tightly, and label as Hazardous Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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